Cas no 113557-10-1 (2-Pyrrolidinemethanol,1-acetyl-a,a-dimethyl-, (S)- (9CI))

• Product Name: 2-Pyrrolidinemethanol,1-acetyl-a,a-dimethyl-, (S)- (9CI)
• CAS No: 113557-10-1
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 106050
• PubChem ID: 13788438
• Update Time: 2025-04-18

2-Pyrrolidinemethanol,1-acetyl-a,a-dimethyl-, (S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinemethanol,1-acetyl-a,a-dimethyl-, (S)- (9CI)
• 2-Pyrrolidinemethanol, 1-acetyl-alpha,alpha-dimethyl-, (S)- (9CI)
• (S)-1-acetyl-a,a-diMethyl-2-PyrrolidineMethanol
• 113557-10-1
• 2-Pyrrolidinemethanol, 1-acetyl-alpha,alpha-dimethyl-, (S)-(9CI)
• 1-[(2S)-2-(2-HYDROXYPROPAN-2-YL)PYRROLIDIN-1-YL]ETHANONE

• Inchi： 1S/C9H17NO2/c1-7(11)10-6-4-5-8(10)9(2,3)12/h8,12H,4-6H2,1-3H3/t8-/m0/s1
• InChI Key： CKMVPCXMBWHCEA-QMMMGPOBSA-N
• SMILES： OC(C)(C)[C@@H]1CCCN1C(C)=O

Computed Properties

• Exact Mass: 171.12601
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.54